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Compound of Interest

Compound Name: 6-O-Desmethyl donepezil-d7

Cat. No.: B12365794

An In-depth Whitepaper on its Core Properties and Applications in Scientific Research

Introduction

Donepezil is a cornerstone in the symptomatic treatment of Alzheimer's disease, acting as a
reversible inhibitor of acetylcholinesterase to enhance cholinergic neurotransmission.[1][2][3]
Its metabolism in the human body is extensive, leading to several metabolites, among which 6-
O-desmethyl donepezil is a major and pharmacologically active derivative.[4][5] The study of
donepezil's pharmacokinetics and metabolic profile is crucial for understanding its efficacy and
safety. 6-O-Desmethyl donepezil-d7, a deuterium-labeled analog of this key metabolite,
serves as an indispensable tool in this research, primarily as an internal standard for
guantitative bioanalysis.[6][7] This technical guide provides a comprehensive overview of 6-O-
desmethyl donepezil-d7, its physicochemical properties, its role in research, and detailed
experimental protocols for its use.

Physicochemical Properties and Identification

6-O-Desmethyl donepezil is a metabolite of donepezil formed through O-demethylation.[8][9]
Its deuterated form, 6-O-desmethyl donepezil-d7, incorporates seven deuterium atoms, which
increases its molecular weight, allowing for its differentiation from the endogenous metabolite in
mass spectrometry-based assays.[6]

Table 1: Physicochemical Properties
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6-O-Desmethyl Donepezil-

Property 6-0O-Desmethyl Donepezil d7
2,3-dihydro-6-hydroxy-5-
methoxy-2-[[1-
Alternate Names (phenylmethyl)-4- 6-0-Desmethyldonepezil-d7[6]
piperidinyllmethyl]-1H-Inden-1-
one[10]
CAS Number 120013-56-1[10] 1261396-76-2[6]
Molecular Formula C23H27NO3[10] C23H20D7NO3][6]
Molecular Weight 365.47 g/mol [10] 372.51 g/mol [6]
Appearance Pale Yellow Solid[11] Solid at room temperature[6]

Application in Research: The Gold Standard Internal
Standard

The primary application of 6-O-desmethyl donepezil-d7 is as an internal standard in analytical
methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the
precise quantification of donepezil and its metabolites in biological matrices such as plasma.[7]
[12] The use of a stable isotope-labeled internal standard is considered the gold standard in
bioanalytical chemistry. It effectively compensates for variations in sample preparation, injection
volume, and matrix effects, thereby ensuring the accuracy and reproducibility of the analytical
results.[7]

Donepezil Metabolism

Donepezil undergoes extensive metabolism in the liver, primarily mediated by cytochrome
P450 enzymes CYP2D6 and CYP3A4.[8][13] The main metabolic pathways include O-
demethylation, hydroxylation, N-oxidation, and N-debenzylation.[8][14] O-demethylation leads
to the formation of 6-O-desmethyl donepezil, which retains pharmacological activity.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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